Cas no 51707-42-7 (3-Amino-1-(3-chlorophenyl)urea)

• Product Name: 3-Amino-1-(3-chlorophenyl)urea
• CAS No: 51707-42-7
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• CID: 1573535
• PubChem ID: 2757857
• Update Time: 2025-11-02

3-Amino-1-(3-chlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide, N-(3-chlorophenyl)-
• 4-(3-chlorophenyl)semicarbazide
• AMY42562
• 3-amino-1-(3-chlorophenyl)urea
• N-(3-Chlorophenyl)hydrazinecarboxamide
• SCHEMBL3076869
• VIBQRVHXAMGUDU-UHFFFAOYSA-N
• 1-amino-3-(3-chlorophenyl)urea
• EN300-70529
• Hydrazinecarboxamide, N-(3-chlorophenyl)
• 51707-42-7
• AKOS009343166
• 3-Amino-1-(3-chlorophenyl)urea

• Inchi： 1S/C7H8ClN3O/c8-5-2-1-3-6(4-5)10-7(12)11-9/h1-4H,9H2,(H2,10,11,12)
• InChI Key： VIBQRVHXAMGUDU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NN)=O

Computed Properties

• Exact Mass: 185.03574
• Monoisotopic Mass: 185.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-Amino-1-(3-chlorophenyl)urea

3-Amino-1-(3-chlorophenyl)urea (CAS No. 51707-42-7): Properties, Applications, and Market Insights

3-Amino-1-(3-chlorophenyl)urea (CAS No. 51707-42-7) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its urea derivative structure, has garnered attention due to its unique chemical properties and potential industrial uses. Researchers and manufacturers are increasingly exploring its role in drug synthesis and crop protection formulations.

The molecular structure of 3-Amino-1-(3-chlorophenyl)urea features both amino and chlorophenyl functional groups, making it a versatile intermediate in organic synthesis. Its hydrogen bonding capacity and aromatic character contribute to its reactivity patterns, which are currently being studied for various applications. Recent publications in medicinal chemistry journals highlight its potential as a building block for novel therapeutic agents.

In pharmaceutical applications, 3-Amino-1-(3-chlorophenyl)urea derivatives have shown promise in early-stage drug discovery programs. The compound's bioisosteric properties make it particularly valuable for designing molecules with improved pharmacokinetic profiles. Current research focuses on its potential in developing treatments for neurological disorders and metabolic diseases, addressing some of today's most pressing healthcare challenges.

The agrochemical industry has shown growing interest in urea-based compounds like 3-Amino-1-(3-chlorophenyl)urea for developing next-generation crop protection agents. Its structural features may contribute to novel modes of action against resistant pest strains, a critical need in modern agriculture facing climate change challenges. Formulations incorporating this compound are being evaluated for their environmental profiles and efficacy against target organisms.

From a synthetic chemistry perspective, 3-Amino-1-(3-chlorophenyl)urea presents interesting challenges and opportunities. The chloro-substituted aromatic ring influences its reactivity in various transformation reactions, while the urea moiety offers multiple sites for further functionalization. Recent advances in green chemistry have led to more sustainable production methods for such intermediates, reducing waste and energy consumption.

Market analysis indicates steady growth in demand for specialized arylurea compounds, with 3-Amino-1-(3-chlorophenyl)urea occupying a niche position. The compound's supply chain has become more robust in recent years, with multiple manufacturers offering high-purity grades for research and development purposes. Pricing trends reflect the compound's specialized nature and the complexity of its synthesis.

Quality control standards for 3-Amino-1-(3-chlorophenyl)urea (CAS No. 51707-42-7) have become increasingly stringent, with analytical methods including HPLC, NMR, and mass spectrometry being routinely employed for characterization. The compound typically appears as a white to off-white crystalline powder with defined melting characteristics, and its stability under various storage conditions has been well-documented in technical literature.

Environmental and safety considerations for handling 3-Amino-1-(3-chlorophenyl)urea follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment is recommended during handling. Disposal methods should comply with local regulations for chemical waste, emphasizing the pharmaceutical industry's growing commitment to sustainable practices.

Future research directions for 3-Amino-1-(3-chlorophenyl)urea derivatives include exploring their potential in material science applications, particularly in the development of specialty polymers and coatings. The compound's molecular architecture suggests possible utility in creating materials with specific thermal or mechanical properties, aligning with industry needs for advanced functional materials.

For researchers sourcing 3-Amino-1-(3-chlorophenyl)urea, it's important to verify the compound's purity and obtain comprehensive analytical data. Reputable suppliers typically provide certificates of analysis including chromatographic purity, water content, and residual solvent information. The global scientific community continues to investigate this compound's potential, with patent activity indicating ongoing commercial interest in its applications.